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Compound of Interest

Compound Name: 1-Bromononane-d19

Cat. No.: B12399948

This technical guide provides a comprehensive overview of the molecular weight of 1-
Bromononane-d19, tailored for researchers, scientists, and professionals in the field of drug
development. The document details the theoretical calculation of its molecular weight, outlines
experimental protocols for its determination, and presents visual workflows for clarity.

Quantitative Data: Molecular Weight and Isotopic
Composition

The molecular weight of 1-Bromononane-d19 is determined by its chemical formula, CoD19Br.
The presence of bromine, with its two stable isotopes (7°Br and 8!Br), and the extensive
deuteration significantly influence its mass. The following tables summarize the key quantitative
data.

Table 1: Isotopic Masses of Constituent Elements

. Natural Abundance
Element Isotope Atomic Mass (Da)

(%)
Carbon 12C 12.000000 98.93
Hydrogen 2H (D) 2.014102 (Enriched)
Bromine 79Br 78.918337 50.69
Bromine 81Br 80.916291 49.31
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Table 2: Calculated Molecular Weights of 1-Bromononane-d19 Isotopologues

Chemical Formula Description Monoisotopic Mass (Da)
CoD197°Br Molecule with Bromine-79 225.1783
CoD19%1Br Molecule with Bromine-81 227.1763

Table 3: Average Molecular Weight Comparison

. Average Molecular Weight
Compound Chemical Formula

(g/mol)
1-Bromononane-d19 CoD19Br 226.27
1-Bromononane CoH19Br 207.15

Experimental Protocol: Molecular Weight
Determination by GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is a robust and widely used analytical
technique for the determination of the molecular weight of volatile and semi-volatile compounds
like 1-Bromononane-d19.

Objective: To determine the molecular weight and confirm the isotopic distribution of 1-
Bromononane-d19.

Instrumentation:

e Gas Chromatograph (GC): Equipped with a capillary column suitable for separating alkyl
halides. A common choice is a non-polar column such as a HP-5MS (5% phenyl-
methylpolysiloxane).

e Mass Spectrometer (MS): A quadrupole or time-of-flight (TOF) mass analyzer capable of
electron ionization (EI).

Methodology:
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e Sample Preparation:

o Prepare a dilute solution of 1-Bromononane-d19 in a high-purity volatile solvent (e.g.,
dichloromethane or hexane) at a concentration of approximately 10-100 pg/mL.

e GC Separation:
o Injector Temperature: 250°C.
o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
o Oven Temperature Program:
» [nitial temperature: 50°C, hold for 2 minutes.
» Ramp: Increase temperature at a rate of 15°C/min to 280°C.
» Final hold: Hold at 280°C for 5 minutes.
o Injection Volume: 1 pL in splitless or split mode, depending on sample concentration.
e MS Detection:
o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Analyzer Mode: Full scan mode to detect all ions within a specified mass range
(e.g., m/z 40-300).

o lon Source Temperature: 230°C.
o Quadrupole Temperature: 150°C.
e Data Analysis:

o lIdentify the peak corresponding to 1-Bromononane-d19 in the total ion chromatogram
(TIC).

o Extract the mass spectrum for this peak.
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o Analyze the molecular ion region. Due to the presence of bromine, a characteristic isotopic
pattern with two major peaks of nearly equal intensity will be observed. These peaks
correspond to the [M]* and [M+2]* ions, representing the molecules containing 7°Br and
81Br, respectively.

o For 1-Bromononane-d19, these peaks are expected at approximately m/z 225 and 227.

o The high degree of deuteration will shift the molecular ion peaks significantly higher
compared to the non-deuterated analog (which would appear around m/z 206 and 208).

Visualizations

The following diagrams illustrate the logical and experimental workflows for determining the
molecular weight of 1-Bromononane-d19.

Identify Chemical Formula
(C9D19Br)

:

Obtain Isotopic Masses
C: 12.000000 Da
D: 2.014102 Da
Br-79: 78.918337 Da
Br-81: 80.916291 Da

SN

Calculate Mass of C9D19 Fragment
(9 *12.000000) + (19 * 2.014102) = 146.267938 Da

Obtain Natural Abundances
Br-79: ~50.69%
Br-81: ~49.31%

Calculate Molecular Weight for 79Br Isotopologue
146.267938 + 78.918337 = 225.186275 Da

Calculate Molecular Weight for 81Br Isotopologue
146.267938 + 80.916291 = 227.184229 Da

Calculate Average Molecular Weight
(225.186 * 0.5069) + (227.184 * 0.4931) = 226.17 g/mol
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Caption: Logical workflow for calculating the theoretical molecular weight.
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Caption: Experimental workflow for molecular weight determination via GC-MS.

 To cite this document: BenchChem. [A Technical Guide to the Molecular Weight of 1-
Bromononane-d19]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12399948#molecular-weight-of-1-bromononane-d19]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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